Bacteriocin lactocin-705

• bioactivity: Antibacterial
• sequence: GMSGYIQGIPDFLKGYLHGISAANKHKKGRL

Description

Contextualizing Bacteriocins from Lactic Acid Bacteria in Microbiological Research

Bacteriocins produced by lactic acid bacteria (LAB) represent a significant area of microbiological research due to their potential as natural food preservatives and alternatives to conventional antibiotics. bohrium.commdpi.com These ribosomally synthesized antimicrobial peptides are noted for their bactericidal activity, often targeting bacteria closely related to the producer strain. oup.com Unlike many antibiotics, bacteriocins are generally considered safe for consumption, being tasteless, odorless, and readily degraded by proteases in the gastrointestinal tract. mdpi.com Their heat stability and effectiveness at low pH ranges further enhance their appeal for food industry applications. bohrium.commdpi.com The rise of antibiotic-resistant pathogens has intensified the search for novel antimicrobial agents, positioning LAB bacteriocins as promising candidates. bohrium.com

Overview of Class IIb Bacteriocins and their Distinctive Features

Bacteriocins are broadly categorized into several classes. Class II consists of small (<10 kDa), heat-stable, non-lanthionine-containing peptides. oup.comportlandpress.com This class is further subdivided, with Class IIb, or two-peptide bacteriocins, being a notable group. oup.comnih.gov The defining characteristic of Class IIb bacteriocins is their requirement for the complementary action of two distinct peptides to achieve optimal antimicrobial activity. nih.govnih.gov These two peptides are typically encoded by adjacent genes within the same operon, ensuring their coordinated production. portlandpress.com Their mode of action often involves the formation of pores in the cell membrane of target bacteria, leading to the dissipation of the proton motive force and ultimately, cell death. nih.govnih.gov

Historical and Current Research Significance of Lactocin-705

Lactocin-705 is a Class IIb bacteriocin (B1578144) produced by Lactobacillus casei CRL 705, a strain originally isolated from a dry fermented sausage. nih.govbiosyn.com Initial research highlighted its potential to control foodborne pathogens, particularly its activity against Listeria monocytogenes. nih.govnih.gov Subsequent studies led to its reclassification as a two-component bacteriocin, with its activity dependent on the synergy of two peptides, initially termed 705α and 705β, and later LasX and LasY. oup.comoup.com The genetic determinants for lactocin-705 production have been identified on a plasmid. oup.comoup.com Current research continues to explore its precise mechanism of action and potential applications, particularly in food biopreservation. conicet.gov.arresearchgate.net

Ii. Origin, Classification, and Genetic Determinants of Bacteriocin Lactocin 705

Producer Strain Identification: Lactobacillus casei CRL705 (or Lactobacillus curvatus CRL705)

The bacteriocin (B1578144) lactocin-705 is produced by a strain of lactic acid bacteria designated as CRL705. conicet.gov.arnih.gov This strain was originally isolated from an Argentinean artisanal dry-fermented sausage. nih.govnih.govmdpi.com Initially, it was identified and referred to in scientific literature as Lactobacillus casei CRL705. conicet.gov.arnih.govnih.govbiosyn.comoup.com However, subsequent and more detailed molecular studies led to its reclassification. asm.org The producer organism is now correctly identified as Lactobacillus curvatus CRL705. nih.govasm.orgnih.gov This strain is recognized for its potential as a bioprotective culture in meat products. mdpi.com

Producer Strain Details
Strain Designation	CRL705
Original Identification	Lactobacillus casei conicet.gov.arnih.govnih.govoup.com
Current Identification	Lactobacillus curvatus nih.govasm.orgnih.gov
Isolation Source	Argentinean artisanal fermented sausage nih.govmdpi.comnih.gov

Classification within Bacteriocin Taxonomy: Class IIb Bacteriocin

Bacteriocins are ribosomally synthesized antimicrobial peptides. They are generally categorized into several classes based on their structure, molecular weight, and mode of action. Lactocin-705 falls under Class II, which includes small (<10 kDa), heat-stable, non-lanthionine-containing peptides. conicet.gov.aroup.com

Specifically, lactocin-705 is classified as a Class IIb bacteriocin . conicet.gov.aroup.comasm.orgoup.com A defining characteristic of this subclass is that their antimicrobial activity is dependent on the complementary action of two separate peptides. conicet.gov.aroup.comasm.org In the case of lactocin-705, neither of its constituent peptides exhibits bacteriocin activity on its own; they must work in concert to exert their inhibitory effect. oup.comasm.org This two-peptide nature is a hallmark of the Class IIb bacteriocin group. oup.com

Bacteriocin Classification
Main Class	Class II conicet.gov.aroup.com
Sub-Class	Class IIb (Two-peptide bacteriocin) conicet.gov.aroup.comasm.org
Key Characteristic	Requires the complementation of two peptides (Lac705α and Lac705β) for activity. conicet.gov.aroup.com

Genetic Basis of Lactocin-705 Production

The synthesis of lactocin-705 is a genetically controlled process, with the necessary genes located on a plasmid within the producer strain.

The genetic determinants for the production of lactocin-705 are not found on the chromosome of Lactobacillus curvatus CRL705. Instead, they are encoded on a plasmid. oup.comoup.com The strain L. curvatus CRL705 harbors two circular plasmids, pRC12 (12,342 bp) and pRC18 (18,664 bp). nih.govplos.org Through genetic analysis, it was determined that the genes responsible for lactocin-705 synthesis are located on the pRC18 plasmid. plos.orgconicet.gov.ar A plasmid-cured derivative of the CRL 705 strain, which lacks this plasmid, is unable to produce the bacteriocin. oup.com

Lactocin-705 is composed of two distinct peptides, designated Lac705α (also referred to as 705α) and Lac705β (also 705β). oup.comasm.org The structural genes that encode these peptides have been identified and sequenced. oup.com The gene lac705α encodes the Lac705α peptide, and the gene lac705β encodes the Lac705β peptide. oup.com These two genes are located within the lactocin 705 operon on the pRC18 plasmid. plos.org Both mature peptides consist of 33 amino acid residues each. conicet.gov.aroup.com

Like many bacteriocins, the two peptides of lactocin-705 are initially synthesized as inactive precursor peptides, or prepeptides. oup.comoup.com These precursors include an N-terminal leader peptide attached to the C-terminal propeptide (the mature bacteriocin). oup.com This leader peptide must be cleaved off to release the active bacteriocin peptides.

The leader peptides of both Lac705α and Lac705β feature a "double-glycine" (GG) type signal sequence. oup.com This type of leader peptide is characteristic of many Class II bacteriocins and is recognized by a dedicated ABC transporter system that both cleaves the leader and exports the mature bacteriocin from the cell. The lac705α gene encodes a 54-amino-acid protein, while the lac705β gene encodes a 51-amino-acid protein, both of which are processed to their final 33-amino-acid active forms. oup.com

The leader peptides of lactocin-705 exhibit significant similarity to those of other bacteriocins. oup.com Analysis of their amino acid sequences shows high identity with the leader peptides of several other well-characterized bacteriocins. oup.com These include:

Plantaricin S and Plantaricin J from Lactobacillus plantarum

Brochocin C from Brochothrix campestris

Sakacin P from Lactobacillus sakei

Competence stimulating peptides from Streptococcus gordonii and Streptococcus mitis. oup.com

This homology suggests a common evolutionary origin and a conserved mechanism for the processing and secretion of these antimicrobial peptides across different species of bacteria.

Iii. Biosynthesis and Production Optimization of Bacteriocin Lactocin 705

Factors Influencing Bacteriocin (B1578144) Biosynthesis

The biosynthesis of lactocin-705 is dependent on several key factors, including temperature, pH, the composition of the growth medium, and the specific growth phase of the producing microorganism. researchgate.net

Temperature significantly influences the growth of L. curvatus CRL 705 and the subsequent production of lactocin-705. Research indicates that the bacteriocin is actively produced within a temperature range of 15°C to 30°C. researchgate.net While the producer strain can grow at these temperatures, studies have shown that bacteriocin production levels can be similar across this range, even if the rate of biomass accumulation increases with higher temperatures. frontiersin.org This suggests that while optimal growth and optimal bacteriocin production may not occur at the exact same temperature, the 15-30°C range is effective for its synthesis. researchgate.netfrontiersin.org

The pH of the culture medium is a critical determinant for both the production and activity of lactocin-705. The maximal activity of this bacteriocin in MRS broth has been observed within a pH range of 6.5 to 7.5. researchgate.net Maintaining the pH within this optimal window is essential for achieving high titers of the bacteriocin. Below this range, production can be significantly reduced. The bacteriocin itself, however, demonstrates stability under more acidic conditions, such as those found during the ripening of dry-cured sausages (pH 5.0-6.0). researchgate.net

The composition of the growth medium has a profound impact on the yield of lactocin-705. Standard laboratory media like MRS broth support its production, but supplementation with specific nutrients can lead to substantially higher quantities.

Key supplements that enhance lactocin-705 production include:

Tween 80: This surfactant has been shown to increase bacteriocin production, possibly by facilitating its release from the cell surface of the producer strain. researchgate.netjst.go.jp Concentrations between 0.5% and 2.0% are effective. researchgate.net

Glucose: As a primary carbon source, glucose supplementation at a concentration of 2.0% has been found to boost production. researchgate.net

Nitrogen Sources: Complex nitrogen sources are vital. Supplementing the medium with 1.0% tryptone and 2.0% yeast extract has been demonstrated to yield large quantities of lactocin-705. researchgate.net

The table below summarizes the optimal concentrations of key supplements for enhanced lactocin-705 production in MRS broth.

Supplement	Optimal Concentration (%)	Effect on Production	Reference
Tween 80	0.5 - 2.0	Enhances bacteriocin yield	researchgate.net
Glucose	2.0	Increases bacteriocin quantity	researchgate.net
Tryptone	1.0	Stimulates production	researchgate.net
Yeast Extract	2.0	Stimulates production	researchgate.net

Lactocin-705 is classified as a primary metabolite, meaning its production is directly associated with the active growth of the bacterial cells. frontiersin.org The synthesis of the bacteriocin occurs during the exponential (logarithmic) phase of growth. researchgate.netfrontiersin.org Studies tracking the production kinetics have detected lactocin-705 in culture supernatants after approximately 8 hours of incubation, with production continuing throughout the growth cycle up to 24 hours. mdpi.com This contrasts with some other bacteriocins which are produced during the stationary phase. frontiersin.org Because production ceases as the culture enters the stationary phase, harvesting the bacteriocin late in the exponential phase is critical for maximizing the recovered yield. jmb.or.kr

Strategies for Maximizing Lactocin-705 Yield in In Vitro Systems

To achieve high yields of lactocin-705 for potential applications, several strategies can be employed based on the influencing factors identified above.

A primary strategy involves the optimization of the culture medium . This includes adjusting the pH to the optimal 6.5-7.5 range and supplementing a basal medium like MRS with enhancers such as 2.0% glucose, 1.0% tryptone, 2.0% yeast extract, and up to 2.0% Tween 80. researchgate.net

Another effective approach is the use of cost-effective alternative media . Research has shown that high titers of lactocin-705 can be achieved by using whey permeate, a byproduct of the dairy industry, supplemented with 2.0% yeast extract and 1.0% Tween 80. researchgate.netnih.gov This presents an economically viable option for large-scale production.

Controlled fermentation conditions are also paramount. Maintaining the temperature between 15°C and 30°C and controlling the pH throughout the fermentation process to keep it within the optimal range can significantly boost yields. conicet.gov.arresearchgate.net

Finally, efficient recovery and purification methods contribute to maximizing the final yield. The pH-dependent adsorption and desorption properties of lactocin-705 can be exploited for its purification from the culture supernatant, a method that has been used successfully. scielo.brnih.gov This involves adjusting the pH to cause the bacteriocin to detach from the producer cells, thereby increasing the amount available for recovery from the cell-free supernatant. nih.gov

Iv. Structural Biology and Molecular Interactions of Bacteriocin Lactocin 705 Peptides

Two-Peptide System: Lac705α and Lac705β

Lactocin-705 is produced by Lactobacillus casei CRL705 and is composed of two peptides, each containing 33 amino acid residues. oup.comnih.gov The genes encoding these peptides, lac705α and lac705β, are located on a plasmid of approximately 35 kb. oup.comresearchgate.net The lac705β gene is 168 base pairs long, encoding a 56-amino-acid precursor, while the lac705α gene is 162 base pairs long, encoding a 54-amino-acid precursor. oup.com Both are synthesized as prepeptides with N-terminal leader sequences of the double-glycine type, which are subsequently cleaved to produce the mature, active peptides. researchgate.net

For optimal inhibitory activity against sensitive strains like Lactobacillus plantarum CRL691, a specific ratio of the two peptides is required. nih.govnih.gov Research has indicated that an optimal Lac705α to Lac705β peptide ratio is 1 to 4. nih.govnih.gov

Table 1: Properties of Lactocin-705 Peptides

Feature	Lac705α	Lac705β
Amino Acid Residues	33	33
Amino Acid Sequence	GMSGYIQGIPDFLKGYLHGISAANKHKKGRLGY	GFWGGLGYIAGRVGAAYGHAQASANNHHSPING
Isoelectric Point (pI)	9.87	8.61
Molecular Weight	3578.1 g/mol	3308.5 g/mol
Function	Receptor Recognition	Pore Formation

Data sourced from multiple studies. nih.govresearchgate.net

Distinct Roles of Lac705α and Lac705β in Antimicrobial Action

The two peptides of lactocin-705 have distinct and complementary roles in its antimicrobial mechanism. This division of labor is a key feature of class IIb bacteriocins.

Evidence suggests that the Lac705α peptide is primarily responsible for recognizing and binding to specific receptors on the target cell membrane. nih.govscielo.br This initial interaction is a critical step that allows the bacteriocin (B1578144) to target susceptible bacteria. Studies using Fourier Transform Infrared (FTIR) spectroscopy have shown that Lac705α interacts with the interfacial region of the lipid bilayer, causing dehydration. nih.govasm.org This interaction with the membrane surface is thought to facilitate the subsequent action of the Lac705β peptide. nih.govasm.org It is hypothesized that the net positive charge of Lac705α may neutralize the negative charges of teichoic and lipoteichoic acids in the cell wall of sensitive Gram-positive bacteria. scielo.br

Following the initial binding by Lac705α, the Lac705β peptide plays the active role in disrupting the cell membrane. nih.govscielo.br FTIR studies have revealed that Lac705β interacts with the hydrophobic core of the membrane. nih.govasm.org This insertion into the nonpolar region of the bilayer is a crucial step leading to the formation of pores. nih.gov The formation of these pores disrupts the membrane's integrity, leading to the dissipation of both the membrane potential (ΔΨ) and the pH gradient (ΔpH), which collectively constitute the proton motive force. nih.govnih.gov This disruption ultimately results in the death of the target cell.

Hypothesized Transmembrane Oligomerization of Lactocin-705 Peptides

It is hypothesized that after their initial, distinct interactions with the target membrane, the Lac705α and Lac705β peptides oligomerize to form a transmembrane pore. nih.govasm.org This model, often referred to as the "barrel-stave" model, suggests that the peptides assemble within the membrane to create a channel. scielo.br The hydrophobic regions of the peptides would align with the lipid core of the membrane, while the hydrophilic regions would face inward, forming the lumen of the pore. scielo.br This pore then allows for the uncontrolled efflux of ions and small molecules, leading to cell death. nih.gov The formation of this oligomeric complex is thought to be the culmination of the synergistic action of the two peptides. nih.gov

Spectroscopic and Biophysical Approaches to Study Peptide-Membrane Interactions

Fourier Transform Infrared (FTIR) spectroscopy has been a pivotal technique in elucidating the molecular interactions between the lactocin-705 peptides and model membranes. nih.govasm.org By analyzing the vibrational spectra of the peptides and lipids, researchers can gain insights into changes in protein secondary structure and lipid organization upon interaction.

FTIR studies have demonstrated that both Lac705α and Lac705β interact with dipalmitoylphosphatidylcholine (DPPC) liposomal membranes, but at different levels of the bilayer. nih.govasm.org These studies have provided the first experimental evidence supporting the hypothesis of a transmembrane oligomer formed by the two peptides. nih.govasm.org The technique allows for the observation of the dehydration of the interfacial region of the membrane induced by Lac705α and the insertion of Lac705β into the hydrophobic core. nih.govasm.org Analysis of the amide I' region of the FTIR spectra of the peptides in the presence of liposomes at different temperatures provides detailed information about their conformational changes upon membrane binding. researchgate.net

V. Elucidation of the Antimicrobial Mechanism of Bacteriocin Lactocin 705

Primary Target: Bacterial Plasma Membrane Permeabilization

The fundamental mechanism of action for lactocin 705 is the permeabilization of the cytoplasmic membrane of susceptible bacteria. conicet.gov.arnih.gov This process is initiated by the interaction of the two peptide components with the cell membrane. nih.gov It is hypothesized that the Lac705α peptide is responsible for recognizing a specific receptor on the target cell, while the Lac705β peptide is the active component that disrupts the membrane. nih.gov Evidence suggests that Lac705α interacts with the interfacial region of the lipid bilayer, causing dehydration, which may facilitate the insertion of Lac705β into the hydrophobic core of the membrane. nih.govconicet.gov.ar This interaction leads to the formation of pores or transmembrane oligomers, which increase the permeability of the membrane to various small molecules and ions. nih.govconicet.gov.arconicet.gov.ar This mode of action is a common feature among many two-peptide bacteriocins. nih.gov The optimal ratio for the inhibitory activity of Lac705α to Lac705β against the indicator strain Lactobacillus plantarum CRL691 is 1 to 4. nih.govnih.gov

Dissipation of Proton Motive Force (PMF)

A critical consequence of membrane permeabilization by lactocin 705 is the dissipation of the proton motive force (PMF). nih.govconicet.gov.ar The PMF is an electrochemical gradient across the cytoplasmic membrane, composed of two elements: the membrane potential (ΔΨ) and the pH gradient (ΔpH). conicet.gov.arinnovareacademics.inoup.com This energy source is vital for essential cellular processes such as ATP synthesis and nutrient transport. innovareacademics.inoup.com The disruption of the PMF is a key step in the bactericidal action of lactocin 705, leading to a cascade of events that result in cell death. nih.govconicet.gov.ar Both the Lac705α and Lac705β peptides are required to dissipate the PMF in energized cells of Lactobacillus plantarum CRL691. nih.govnih.govconicet.gov.ar

The formation of pores in the cell membrane by lactocin 705 allows for the uncontrolled movement of ions, which directly leads to the collapse of the membrane potential (ΔΨ). nih.govconicet.gov.ar The addition of 90 nmol/L of lactocin 705 to sensitive L. plantarum cells has been shown to dissipate the membrane potential. nih.govconicet.gov.ar This disruption of the electrical component of the PMF is a rapid event following the bacteriocin's interaction with the membrane. conicet.gov.ar

In conjunction with the collapse of the membrane potential, lactocin 705 also disrupts the pH gradient (ΔpH) across the cell membrane. nih.govconicet.gov.ar The pores formed by the bacteriocin (B1578144) allow for the leakage of protons (H+ ions), equalizing the pH between the cytoplasm and the external environment. conicet.gov.ar The dissipation of both ΔΨ and ΔpH effectively dismantles the entire proton motive force, crippling the cell's energy-generating capacity. nih.govconicet.gov.ar

Efflux of Intracellular Solutes (e.g., K+, Inorganic Phosphate)

The pores created by lactocin 705 are non-selective, allowing for the efflux of essential intracellular solutes. conicet.gov.ar Studies have demonstrated the immediate release of potassium ions (K+) and inorganic phosphate (B84403) (Pi) from L. plantarum CRL691 cells upon treatment with lactocin 705. nih.govconicet.gov.ar In the absence of the bacteriocin, these cells maintain a high intracellular K+ concentration of approximately 110 µmol/L. conicet.gov.ar However, after just 5 minutes of exposure to 90 nmol/L of lactocin 705, the intracellular K+ level drops to a mere 11 µmol/L. conicet.gov.ar This rapid loss of vital ions and molecules further contributes to the cessation of cellular metabolic activities and ultimately, cell death. conicet.gov.ar

Treatment Condition	Intracellular K+ Concentration (µmol/L)	Time
Control (no lactocin 705)	~110	-
90 nmol/L lactocin 705	11	5 min
90 nmol/L lactocin 705 (energized with 10 mmol/L glucose)	51	5 min

This table illustrates the effect of lactocin 705 on the intracellular potassium concentration in L. plantarum CRL691 cells. Data sourced from Castellano et al., 2003. conicet.gov.ar

Role of Energized Membranes in Susceptibility

The physiological state of the target cell, specifically whether its membrane is energized, plays a significant role in its susceptibility to lactocin 705. nih.govconicet.gov.ar Membranes that are energized, for instance by the addition of glucose, are more susceptible to the action of the bacteriocin. nih.govconicet.gov.arresearchgate.net This suggests that the presence of a proton motive force facilitates the interaction of lactocin 705 with the cytoplasmic membrane, enhancing pore formation and the subsequent lethal effects. nih.govconicet.gov.ar While lactocin 705 can still be effective against less energized cells, its action is more pronounced on cells with a fully maintained PMF, a condition often found in the nutrient-rich environments that pathogenic and spoilage bacteria inhabit. conicet.gov.ar

Effects on Cell Wall Integrity (e.g., Electron Microscopy Observations)

Beyond its primary action on the cytoplasmic membrane, lactocin 705 also appears to affect the integrity of the cell wall. nih.gov Electron microscopy studies on L. plantarum CRL691 cells treated with lactocin 705 have revealed severe damage to the cell wall. nih.gov These observations include the formation of mesosome-like membranous structures that protrude into the cytoplasm of the treated cells. nih.gov Interestingly, similar, though less pronounced, effects were noted when cells were treated with the Lac705β peptide alone, further supporting its role as the active, membrane-disrupting component of the bacteriocin complex. nih.gov

Influence of Environmental Ions on Bactericidal Action (e.g., Ca2+ Protection)

The bactericidal efficacy of Lactocin-705 can be significantly modulated by the presence of certain environmental ions. Research into the mode of action of this two-component bacteriocin has revealed a notable protective effect conferred by divalent cations, specifically calcium ions (Ca2+). When sensitive cells of Lactobacillus plantarum CRL691 were exposed to Lactocin-705 in the presence of various ions, only Ca2+ demonstrated a clear ability to antagonize the bacteriocin's lethal action. conicet.gov.arnih.gov

This protective effect is not due to a general ionic strength phenomenon, as other ions such as Na+ and K+ (from NaCl and KCl) did not produce a similar outcome. conicet.gov.ar The proposed mechanism for this Ca2+-mediated protection involves interference with the necessary complementation of the two constituent peptides of Lactocin-705, Lac705α and Lac705β. conicet.gov.ar It is hypothesized that Ca2+ ions interact with the negatively charged phospholipid head groups in the cytoplasmic membrane, which may hinder the proper assembly and function of the bacteriocin peptides. conicet.gov.ar Another possibility is that the presence of external Ca2+ ions could partially compensate for the efflux of intracellular cations that occurs after pore formation by Lactocin-705. conicet.gov.ar This finding has practical implications, as the presence of calcium in food systems could potentially reduce the effectiveness of Lactocin-705 as a biopreservative. conicet.gov.ar

Table 1: Effect of Various Ions on the Bactericidal Activity of Lactocin-705 against L. plantarum CRL691

Ion	Compound	Concentration Range Tested (mmol l-1)	Observed Effect on Lactocin-705 Activity	Reference
Ca2+	CaCl2	10, 20, 50, 100	Protective effect; markedly lower bactericidal activity	conicet.gov.ar
Mg2+	MgCl2	10, 20, 50, 100	No significant protective effect reported	conicet.gov.ar
Na+	NaCl	10, 20, 50, 100	No significant change in efficiency	conicet.gov.ar

Interaction with Cell Surface Components (e.g., Teichoic and Lipoteichoic Acids)

The initial step in the antimicrobial action of many cationic bacteriocins, including Lactocin-705, involves an interaction with specific components on the surface of the target cell. researchgate.netnih.gov For Gram-positive bacteria, the cell wall is rich in anionic polymers such as teichoic and lipoteichoic acids, which carry a net negative charge. researchgate.netsci-hub.se These molecules are believed to serve as the initial binding or docking sites for the positively charged Lactocin-705 peptides. scielo.br

Lactocin-705 is a class IIb bacteriocin whose activity relies on the synergistic action of two distinct peptides, Lac705α and Lac705β. asm.orgnih.gov It is proposed that the highly cationic nature of the Lac705α peptide facilitates the initial electrostatic attraction to the negatively charged teichoic and lipoteichoic acids in the cell wall of sensitive bacteria. researchgate.netscielo.br This interaction is thought to neutralize the local negative charges on the cell surface. scielo.br This initial binding and neutralization step is crucial as it is believed to enable the subsequent steps of the antimicrobial action, allowing the second peptide, Lac705β, to interact with and insert into the cytoplasmic membrane, ultimately leading to pore formation, increased membrane permeability, and cell death. researchgate.net The Lac705α peptide is thus considered responsible for receptor recognition on the cell surface, while the Lac705β peptide is the component that actively disrupts the cell membrane. nih.gov

Table 2: Compound Names Mentioned in the Article

Compound Name
Bacteriocin lactocin-705
Calcium (Ca2+)
Lac705α
Lac705β
Lipoteichoic Acid
Magnesium (Mg2+)
Potassium (K+)
Sodium (Na+)

Vi. Antimicrobial Spectrum and Efficacy Studies of Bacteriocin Lactocin 705

Inhibitory Activity Against Gram-Positive Bacteria

Lactocin-705 demonstrates significant inhibitory action against a variety of Gram-positive bacteria, which are often implicated in food spoilage and pathogenesis.

Lactocin-705 has been shown to be particularly effective against closely related lactic acid bacteria, which can be responsible for the spoilage of various food products.

Lactobacillus plantarum , a versatile species found in a wide range of environments including fermented foods and the gastrointestinal tract, is susceptible to lactocin-705. Research has established that lactocin-705 exerts a bactericidal effect on sensitive strains like Lactobacillus plantarum CRL691. researchgate.netconicet.gov.ar The mode of action involves the dissipation of both the membrane potential (ΔΨ) and the pH gradient (ΔpH) in sensitive cells. nih.gov Studies have demonstrated that the antimicrobial activity of a diluted lactocin-705 extract against L. plantarum CRL691 can be enhanced with the supplementation of one of its constituent peptides, Lac705β. conicet.gov.ar

Leuconostoc spp. , another group of lactic acid bacteria associated with food and beverage fermentation and spoilage, are also targeted by lactocin-705. The antimicrobial spectrum of lactocin-705 includes various species within this genus.

Table 1: Inhibitory Activity of Lactocin-705 against Food Spoilage Microorganisms

Target Microorganism	Strain	Observed Effect	Reference
Lactobacillus plantarum	CRL691	Bactericidal	researchgate.netconicet.gov.ar
Leuconostoc spp.	Not specified	Inhibitory

Note: Specific quantitative data such as MIC values or zones of inhibition for Leuconostoc spp. were not detailed in the reviewed literature.

Lactocin-705 has demonstrated inhibitory effects against several significant food-borne pathogens, highlighting its potential for enhancing food safety.

Listeria monocytogenes , a major concern in the food industry due to its ability to cause severe illness, has been a key target in the study of lactocin-705. While lactocin-705 itself was reported to not be active against Listeria monocytogenes, the producing strain, formerly known as Lactobacillus casei CRL 705, also produces another bacteriocin (B1578144), lactocin AL705, which shows anti-listerial activity. researchgate.netnih.gov However, some studies have indicated that a crude preparation of lactocin-705 from Lactobacillus casei CRL 705 is active against Listeria monocytogenes. researchgate.net This suggests a complex interplay of antimicrobial compounds produced by the source organism.

Staphylococcus aureus , a versatile pathogen capable of causing a range of illnesses through food contamination, is also susceptible to lactocin-705. researchgate.net The crude bacteriocin preparation from Lactobacillus casei CRL 705 has been shown to exhibit antibacterial effects against this pathogen. researchgate.net

Streptococcus pyogenes , another significant human pathogen, is also reported to be inhibited by lactocin-705.

Table 2: Inhibitory Activity of Lactocin-705 against Food-Borne Pathogens

Target Microorganism	Strain(s)	Observed Effect	Reference
Listeria monocytogenes	Not specified	Inhibitory (crude preparation)	researchgate.net
Staphylococcus aureus	Not specified	Inhibitory	researchgate.net
Streptococcus pyogenes	Not specified	Inhibitory

Note: Specific quantitative data such as MIC values or zones of inhibition for the listed pathogens were not consistently detailed in the reviewed literature for lactocin-705.

Comparative Efficacy Studies with Other Bacteriocins or Antimicrobial Agents

The antimicrobial efficacy of lactocin-705 has been evaluated in comparison to other well-known bacteriocins. In a study assessing the control of Listeria monocytogenes in a meat slurry, the combined effect of lactocin-705, enterocin (B1671362) CRL35, and nisin resulted in no viable counts of the pathogen after a 3-hour incubation period. nih.gov This suggests that lactocin-705, as part of a multi-bacteriocin system, can be highly effective. When used in combination, nisin and pediocin have also been shown to have synergistic or additive effects against various foodborne pathogens and spoilage bacteria. researchgate.net While direct comparative studies detailing the standalone efficacy of lactocin-705 versus pediocin are limited in the available literature, the synergistic potential with other bacteriocins is evident.

Investigation of Synergistic Antimicrobial Effects

The antimicrobial activity of bacteriocins can often be enhanced when used in combination with other antimicrobial agents. This synergistic approach can broaden the spectrum of activity and reduce the required concentrations of individual compounds.

Studies have demonstrated that the combination of bacteriocins, such as nisin, with essential oils or their components can lead to synergistic or additive effects against both Gram-positive and Gram-negative bacteria. researchgate.netnih.govmdpi.comebrary.net For instance, combinations of nisin with oregano essential oil have shown synergistic effects against Listeria monocytogenes. mdpi.com While specific studies on the synergistic effects of lactocin-705 with essential oils are not extensively documented, the general principle of combining bacteriocins with these plant-derived compounds to enhance antimicrobial activity is well-established. This approach may help in overcoming the sensory limitations of using higher concentrations of essential oils alone in food products. mdpi.com

Furthermore, the combination of different bacteriocins has been shown to be effective. The combined application of lactocin-705, enterocin CRL35, and nisin demonstrated a powerful synergistic effect in eliminating Listeria monocytogenes from a meat slurry. nih.gov This highlights the potential of using bacteriocin cocktails to achieve a more robust antimicrobial action in food preservation.

Vii. Research Methodologies for Bacteriocin Lactocin 705 Analysis

Purification and Characterization Techniques

The purification of lactocin-705 is a critical first step for its characterization. A combination of chromatographic and electrophoretic techniques is employed to obtain a pure peptide for further analysis.

A primary method exploited for the initial purification of lactocin-705 is a pH-dependent adsorption-desorption technique. nih.govconicet.gov.ar This process leverages the cationic and hydrophobic properties of the bacteriocin (B1578144). nih.gov The producing cells are harvested, and the bacteriocin is encouraged to adsorb onto the cell surfaces by adjusting the pH of the culture medium. Subsequently, the pH is shifted, causing the bacteriocin to desorb from the cells into a salt solution, yielding a concentrated and partially purified extract. conicet.gov.arresearchgate.net This initial step is effective for concentrating the bacteriocin from the culture supernatant. nih.gov

Following initial concentration, the active extract containing lactocin-705 is subjected to further purification using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC). nih.govconicet.gov.arresearchgate.net This technique separates molecules based on their hydrophobicity. The crude extract is passed through a column packed with a nonpolar stationary phase, and peptides are eluted with a gradient of an organic solvent, such as acetonitrile. This step is highly effective in separating the bacteriocin peptides from other remaining impurities. nih.gov

Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (SDS-PAGE) is utilized to assess the purity of the fractions obtained from HPLC and to estimate the molecular weight of the bacteriocin. nih.govconicet.gov.arresearchgate.net In this technique, proteins are denatured and coated with a negative charge by SDS, and then separated by size as they migrate through a polyacrylamide gel under an electric field. Research has shown that after purification, lactocin-705 appears as an active antimicrobial band on the gel. nih.gov This method determined the estimated molecular weight of lactocin-705 to be approximately 3357.80 Da. nih.govresearchgate.net

Table 1: Summary of Lactocin-705 Purification and Characterization Findings

Technique	Purpose	Key Findings
Adsorption-Desorption	Initial concentration and partial purification.	Exploits the pH-dependent property of lactocin-705 to separate it from culture supernatant.
RP-HPLC	High-resolution purification.	Separates lactocin-705 from other peptides and impurities based on hydrophobicity.
SDS-PAGE	Purity assessment and molecular weight estimation.	Confirms the presence of a pure peptide and estimates its molecular weight at ~3.36 kDa. nih.gov
Amino Acid Sequencing	Determination of primary structure.	Revealed lactocin-705 is a two-component bacteriocin (705α and 705β), each being a 33-amino-acid peptide. oup.comnih.gov

To determine the primary structure of lactocin-705, the active band is electroeluted from the SDS-PAGE gel. nih.govconicet.gov.ar The purified peptide then undergoes N-terminal amino acid sequencing using Edman degradation. This analysis revealed that lactocin-705 is a class IIb, or two-peptide, bacteriocin. oup.comnih.gov Its antimicrobial activity depends on the complementary action of two distinct peptides, designated lactocin-705α and lactocin-705β. oup.comnih.gov Both peptides consist of 33 amino acid residues. oup.comnih.gov The sequence analysis also indicated a high proportion of glycine (B1666218) residues and the absence of modified amino acids like lanthionine, which is characteristic of class I bacteriocins (lantibiotics). nih.gov

Table 2: Amino Acid Composition of Lactocin-705 Peptides

Peptide	Sequence	Number of Residues
Lactocin-705α	GMSGYIQGIPDFLKGYLHGISAANKHKKGRLGY	33
Lactocin-705β	GFWGGLGYIAGRVGAAYGHAQASANNHHSPING	33

Data sourced from Cuozzo et al. (2000) and Castellano et al. (2003). researchgate.net

Genetic Analysis Methodologies

Understanding the genetic basis of lactocin-705 production is essential for its potential bioengineering and application. Genetic analysis has focused on identifying and sequencing the genes responsible for its synthesis.

The structural genes encoding the two peptides of lactocin-705 have been identified and amplified from a plasmid of approximately 35 kb found in L. casei CRL 705. oup.comnih.govoup.com A technique known as Single Specific Primer-PCR (SSP-PCR) was employed for this purpose. oup.comoup.com Based on the previously determined amino acid sequence of the lactocin-705 protein, a degenerate primer was designed. oup.comoup.com This primer, in conjunction with universal primers, was used to amplify the corresponding DNA fragments from the plasmid DNA of the producer strain. oup.com Subsequent sequencing of the amplified DNA fragments confirmed the open reading frames (ORFs) for both the lac705α and lac705β genes. oup.com

Nucleotide Sequence Analysis and Bioinformatics Tools (BLAST, FASTA)

To understand the genetic basis of lactocin-705 production, researchers sequenced the structural gene determinants, which were found to be located on a plasmid of approximately 35 kb. nih.gov The nucleotide sequence was determined using the dideoxy chain-terminating method from double-stranded plasmid DNA or PCR products. oup.com

Following sequencing, bioinformatics tools were essential for analysis. The resulting sequences were analyzed and aligned using programs like the Biology Workbench NCSA. oup.comoup.com Homology searches were conducted using the Basic Local Alignment Search Tool (BLAST) and FASTA programs to compare the lactocin-705 gene and protein sequences against existing databases. oup.comoup.com These analyses revealed that while the leader peptides of the two components of lactocin-705 (705α and 705β) showed high identity to other class IIb bacteriocins like plantaricin S and J, the mature peptides themselves did not show significant similarity to other sequences in the databases. conicet.gov.arnih.gov The complete nucleotide sequence for lactocin-705 has been submitted to the GenBank database under accession number AF200347. oup.comoup.com

Functional Activity Assays

Determining the antimicrobial efficacy of lactocin-705 involves several functional assays that quantify its inhibitory and bactericidal properties.

The Minimal Inhibitory Concentration (MIC) is a key measure of a bacteriocin's potency, defined as the lowest concentration that inhibits the visible growth of a target microorganism. harvard.edu For a variant, lactocin AL705, the MIC against the pathogenic bacterium Listeria monocytogenes FBUNT was determined. nih.gov This process involves exposing the target strain to a series of decreasing concentrations of the bacteriocin in a suitable broth medium. nih.govyoutube.com After incubation, the lowest concentration that shows no visible growth is recorded as the MIC. harvard.edu In the study of lactocin AL705, sub-MICs were subsequently used to assess the bacteriocin's effect on biofilm formation, with concentrations between 2.5-20 AU ml-1 showing significant reductions in biofilm without affecting the pathogen's growth. nih.gov

To determine whether lactocin-705 has a bactericidal (killing) or bacteriostatic (inhibiting growth) effect, viable cell count assays are performed. These assays involve treating a suspension of sensitive cells, such as Lactobacillus plantarum CRL691, with the bacteriocin. nih.gov At various time intervals, aliquots of the suspension are removed, serially diluted, and plated on appropriate agar (B569324) medium. After incubation, the number of colony-forming units (CFU) is counted. A significant reduction in CFU over time compared to an untreated control indicates a bactericidal effect. Research has demonstrated that lactocin-705 exerts a bactericidal effect on sensitive cells. conicet.gov.ar

A primary mechanism by which many bacteriocins kill target cells is by disrupting the cytoplasmic membrane and causing the leakage of intracellular contents. The effect of lactocin-705 on membrane permeability is studied by monitoring the release of intracellular ions. nih.gov In these experiments, sensitive cells are energized, typically with glucose, and then exposed to lactocin-705. nih.govconicet.gov.ar The surrounding medium is then analyzed for the presence of specific ions. Studies on lactocin-705 have shown that its addition to energized cells of L. plantarum leads to the immediate release of intracellular potassium (K+) and inorganic phosphate (B84403). nih.govconicet.gov.ar This efflux of ions dissipates the membrane potential and pH gradient, components of the proton motive force (PMF), leading to cell death. nih.govconicet.gov.ar

The table below summarizes findings from functional activity assays on lactocin-705 and its interaction with the sensitive strain L. plantarum CRL691.

Assay	Methodology	Key Finding	Reference
Ion Release	Energized cells of L. plantarum CRL691 were treated with 90 nmol l-1 of lactocin-705. The extracellular medium was monitored for ion concentrations.	Immediate release of intracellular potassium (K+) and inorganic phosphate was observed.	nih.gov
Proton Motive Force	The membrane potential (ΔΨ) and pH gradient (ΔpH) of L. plantarum CRL691 cells were measured after the addition of lactocin-705.	The addition of 90 nmol l-1 of lactocin-705 dissipated both the membrane potential and the pH gradient.	nih.gov
Protective Effect of Ions	The effect of various ions on the activity of lactocin-705 against sensitive cells was analyzed.	Only the Ca2+ ion exhibited a protective effect against the action of lactocin-705.	nih.gov

Microscopic Techniques for Cellular Morphology Assessment

Visualizing the physical impact of lactocin-705 on target bacteria provides direct evidence of its mode of action.

Transmission Electron Microscopy (TEM) is a powerful tool used to investigate the ultrastructural changes in sensitive bacteria upon treatment with lactocin-705. In these studies, exponentially growing cells of a sensitive indicator strain like L. plantarum CRL691 are treated with a mixture of the two lactocin-705 peptides (Lac705α and Lac705β). researchgate.net The cells are then prepared for microscopy through fixation, dehydration, embedding, and sectioning before being viewed.

Electron microscopy studies have revealed that the combination of the two peptides induces dramatic morphological changes in sensitive cells. researchgate.net While untreated cells show a typical Gram-positive structure with a thick, uniform wall and an intact cytoplasmic membrane, treated cells exhibit severe damage. researchgate.net The cytoplasmic membrane is severely affected, and mesosome-like membranous formations are observed protruding into the cytoplasm, indicating a loss of membrane integrity. conicet.gov.arresearchgate.net These morphological alterations are only observed when both peptides are present, confirming the two-component nature of lactocin-705. researchgate.net

Viii. Biotechnological Research and Potential Applications of Bacteriocin Lactocin 705

Investigation in Food Biopreservation Strategies

The application of bacteriocins from lactic acid bacteria (LAB) is a focal point in food preservation research, offering a natural alternative to chemical preservatives. researchgate.net These antimicrobial peptides, including lactocin-705, are explored for their ability to inhibit the growth of spoilage and pathogenic bacteria in various food products. Research indicates that bacteriocins can be incorporated into foods as purified or semi-purified additives or can be produced in situ by adding the bacteriocin-producing bacteria as a starter or protective culture. researchgate.net The effectiveness of lactocin-705 and its co-produced bacteriocin (B1578144), lactocin AL705, has been demonstrated in controlling spoilage organisms like Brochothrix thermosphacta and pathogens such as Listeria innocua in meat systems. researchgate.net

Lactocin-705 was originally isolated from an Argentinean artisanal fermented sausage, highlighting its intrinsic connection to fermented meat environments. conicet.gov.ar The producing strain, Lactobacillus curvatus CRL705, is frequently found in such products and is utilized both as a starter culture for fermentation and as a bioprotective agent in fresh and processed meats. conicet.gov.ar

Research has focused on the direct application of L. curvatus CRL705 to meat products to control undesirable microflora. In studies on vacuum-packaged raw beef, the inoculation of L. curvatus CRL705 led to it becoming the dominant microbial population, effectively controlling the growth of the spoilage bacterium Brochothrix thermosphacta and other spoilage lactic acid bacteria throughout a 60-day storage period at 2°C. researchgate.net The stability of lactocin-705 under conditions typical for the ripening of dry-cured sausages (pH 5.0-6.0 and 15°C) has been confirmed, underscoring its suitability for this application. researchgate.net Furthermore, its production is not inhibited by common meat curing agents like sodium chloride (up to 3%) and sodium nitrite (B80452) (0.02%), which is crucial for its application in cured meat products. researchgate.net The antimicrobial effectiveness of both lactocin-705 and the anti-listerial lactocin AL705 has been demonstrated in chilled meat slurry and vacuum-packaged fresh meat. researchgate.net

Table 1: Research Findings on Lactocin-705 in Meat Products

Application	Target Microorganism	Key Finding	Reference
Vacuum-packaged raw beef	Brochothrix thermosphacta, spoilage LAB	Inoculation with L. curvatus CRL705 controlled spoilage bacteria for 60 days at 2°C.	researchgate.net
Dry cured sausages (ripening conditions)	General applicability	Lactocin-705 is stable at pH 5.0-6.0 and 15°C.	researchgate.net
Cured meat products	General applicability	Production is not decreased by 3% NaCl and 0.02% NaNO2.	researchgate.net
Chilled meat slurry & vacuum-packed meat	Listeria innocua	Demonstrated antimicrobial effectiveness of lactocin-705 and AL705.	researchgate.net

Active food packaging represents an innovative strategy where the packaging material interacts with the food to extend shelf life and improve safety. Incorporating antimicrobial agents like bacteriocins into packaging films is a key area of this research. researchgate.net

Studies have successfully developed active polyethylene-based films incorporating both lactocin-705 and lactocin AL705. nih.gov In one study, a partially purified aqueous solution of these bacteriocins was applied to a linear low-density polyethylene (B3416737) (LLDPE) film. nih.govnih.gov The most effective method for incorporation was direct contact between the film and the bacteriocin solution for at least 1 hour, which resulted in a uniform distribution on the film's surface. nih.gov These active films showed high efficacy in inhibiting the growth of Listeria. nih.gov Notably, films treated with L. curvatus CRL705 bacteriocins displayed higher inhibitory activity against Listeria than films treated with the commercial bacteriocin nisin. nih.gov Importantly, the incorporation of lactocin-705 and AL705 did not negatively affect the functional properties of the polyethylene films when compared to untreated control films. nih.gov

Another study investigated a wheat gluten film activated with lactocin-705 and AL705. The antimicrobial activity of lactocin-705 remained stable on the film during a three-month storage period at 23°C. frontiersin.org While migration of the bacteriocin into a food simulant was observed, the film itself remained antimicrobially active. frontiersin.org

Table 2: Studies on Lactocin-705 in Active Food Packaging

Film Material	Bacteriocins	Key Findings	Reference
Polyethylene-based film (LLDPE)	Lactocin-705 and Lactocin AL705	Effectively inhibited Listeria growth; showed higher activity than nisin-treated films; did not alter film's functional properties.	nih.gov
Wheat gluten film	Lactocin-705 and Lactocin AL705	Lactocin-705 activity was stable for 3 months at 23°C; film remained active after migration into food simulant.	frontiersin.org

Strategies for Enhancing Bacteriocin Stability and Delivery

A significant challenge in the practical application of bacteriocins is maintaining their stability and ensuring effective delivery within the food matrix. frontiersin.org Bacteriocins are peptides and can be susceptible to proteolytic enzymes and interactions with food components, which may reduce their activity. frontiersin.org

One strategy to protect bacteriocins is encapsulation, where the active peptide is enclosed within a protective matrix. nih.govnih.gov Materials like alginate, chitosan, and whey proteins are commonly explored for this purpose. nih.gov While specific encapsulation research focusing solely on lactocin-705 is limited, the principles are broadly applicable. Encapsulation can shield the bacteriocin from harsh environmental conditions and control its release, ensuring its activity is targeted and sustained. nih.govusda.gov

The stability of lactocin-705 has been demonstrated to be robust under certain conditions. It remains stable at the pH and temperature ranges associated with sausage ripening. researchgate.net In the context of active packaging, lactocin-705 incorporated into a wheat gluten film showed good stability over a three-month storage period. frontiersin.org This inherent stability is a positive attribute for its use in food preservation. However, its effectiveness can be reduced by interactions with food components, such as fat, which highlights the need for delivery systems that can mitigate these effects. researchgate.net

Future Directions in Lactocin-705 Research

Future research on lactocin-705 is likely to explore several promising avenues to expand its application and efficacy. A key area of interest is the investigation of synergistic effects with other antimicrobial compounds. The combination of bacteriocins with other hurdles, such as other natural antimicrobials or processing technologies, can lead to enhanced pathogen inhibition. Research on the related bacteriocin, lactocin AL705, has already shown that combining it with nisin and organic acid salts (potassium sorbate, calcium propionate, sodium lactate) results in synergistic effects against Listeria innocua 7, allowing for a reduction in the required amounts of each antimicrobial. researchgate.netoup.com Similar studies focusing on lactocin-705 could unlock more potent and broad-spectrum biopreservation strategies.

Another advanced research frontier is the role of bacteriocins as signaling molecules, particularly in the inhibition of quorum sensing (QS). QS is a cell-to-cell communication system that bacteria use to coordinate group behaviors, including biofilm formation. nih.govnih.gov Studies on lactocin AL705 have demonstrated its ability to significantly decrease Listeria monocytogenes biofilm formation at sub-inhibitory concentrations, likely by disrupting QS pathways. nih.gov This anti-biofilm capacity represents a significant potential application in food processing environments to control persistent contamination. nih.gov Future research could investigate whether lactocin-705 possesses similar quorum-quenching capabilities, which would broaden its utility beyond direct bactericidal activity to include anti-biofilm and anti-virulence applications.

Furthermore, optimizing delivery systems through techniques like nanoencapsulation could enhance the stability and targeted release of lactocin-705, overcoming limitations such as interaction with food components and enzymatic degradation. nih.gov Elucidating the precise molecular mechanisms of action and resistance will also be crucial for its rational application in complex food systems. nih.govfrontiersin.org

Q & A

Q. What growth medium components and culture conditions maximize lactocin 705 production in Lactobacillus casei CRL 705?

Lactocin 705 production is optimized by supplementing the medium with Tween 80 (0.5–2.0%), glucose (2.0%), yeast extract (2.0%), and tryptone (1.0%). NaCl (3%) and NaNO₂ (0.02%) do not inhibit production, making the bacteriocin suitable for fermented food applications . Whey permeate supplemented with yeast extract and Tween 80 also yields high titres . Methodologically, response surface methodology (RSM) and Plackett-Burman designs are critical for identifying key variables (e.g., pH 5.0–6.0, 15–35°C) and validating predictive models (<5% error) .

Q. How is lactocin 705 purified, and what assays confirm its bioactivity?

Purification involves ammonium sulfate precipitation, hydrophobic interaction chromatography, and reversed-phase HPLC . Activity validation includes agar diffusion assays against Listeria monocytogenes, Staphylococcus aureus, and Gram-negative pathogens . Heat stability (100°C for 20 minutes) and protease sensitivity (papain, trypsin) confirm its proteinaceous nature .

Q. What criteria classify lactocin 705 as a class IIb bacteriocin?

Lactocin 705 requires two complementary peptides (705α and 705β) for activity, synthesized as precursors with double-glycine leader peptides . Genetic analysis shows homology with plantaricin S/J and sakacin P leader sequences but no similarity in mature peptide sequences . Functional complementation assays (e.g., loss of activity when either peptide is omitted) are key to classification .

Advanced Research Questions

Q. How do lactocin 705α and 705β peptides synergistically disrupt bacterial membranes?

Fourier-transform infrared (FTIR) spectroscopy reveals that 705α dehydrates the phospholipid bilayer’s interfacial region, while 705β inserts into the hydrophobic core, enabling oligomerization and pore formation . Liposome leakage assays and circular dichroism further validate this two-step mechanism .

Q. What experimental designs address contradictions in bacteriocin yield under variable environmental conditions?

Contradictions (e.g., pH or temperature effects) are resolved using factorial designs (e.g., central composite design) to isolate confounding variables . For example, RSM models for Lactobacillus plantarum showed pH 5.05 and 20°C as optimal, with <5% deviation between predicted and observed yields . Replication (≥3 trials) and ANOVA identify statistically significant factors .

Q. How can genetic determinants of lactocin 705 biosynthesis be functionally characterized?

Plasmid DNA from L. casei CRL 705 is amplified via PCR to isolate lac705α and lac705β structural genes . Heterologous expression in non-producing strains and mutagenesis (e.g., leader peptide deletion) confirm gene functionality . Comparative genomics against databases (e.g., NCBI) highlights unique biosynthetic pathways .

Q. What biophysical techniques elucidate bacteriocin-membrane interactions at the molecular level?

FTIR spectroscopy monitors peptide-induced dehydration and lipid acyl chain disorder in dipalmitoylphosphatidylcholine membranes . Surface plasmon resonance (SPR) quantifies binding kinetics, while fluorescence anisotropy measures membrane fluidity changes .

Methodological Recommendations

• For production optimization : Use RSM to model interactions between carbon/nitrogen sources and physical parameters .
• For mechanistic studies : Combine FTIR with molecular dynamics simulations to map peptide-lipid interactions .
• For genetic analysis : Annotate biosynthetic genes via BLAST and validate through knockout/complementation assays .